Silver telluride
Overview
Description
Synthesis Analysis
Silver telluride synthesis involves various green synthesis methods, emphasizing eco-friendly approaches. Techniques include mixed-valence polyoxometallates in water, glucose, and starch solutions producing starch-protected silver nanoparticles (Ag NPs), and the Tollens process where saccharides reduce Ag(NH3)2+ to form Ag NP films of diverse shapes. These methods aim at reducing environmental toxicity associated with conventional chemical synthesis methods (Sharma, Yngard, & Lin, 2009).
Molecular Structure Analysis
Bismuth telluride and its alloys, similar in composition to silver telluride, exhibit remarkable thermoelectric properties, attributed to their high band degeneracy, low effective mass, high carrier mobility, and relatively low lattice thermal conductivity. These factors contribute to its high thermoelectric quality factor, highlighting the potential of silver telluride in thermoelectric applications (Witting et al., 2019).
Chemical Reactions and Properties
Silver telluride's interaction with cyanide during the cyanidation process exemplifies its chemical reactivity. The dissolution of silver metal in cyanide solutions, crucial for silver recovery, emphasizes the significance of understanding silver telluride's chemical behavior for industrial applications (Senanayake, 2006).
Physical Properties Analysis
Silver telluride's physical properties, particularly in nanostructured form, are pivotal for thermoelectric applications. The nanostructuring of metal tellurides, including silver telluride, enhances their thermoelectric performance, offering potential for efficient energy conversion technologies (Karunanithy et al., 2018).
Chemical Properties Analysis
Silver telluride's antimicrobial activities, derived from silver nanoparticles, underscore its chemical properties. These nanoparticles exhibit high antimicrobial activity against both gram-positive and gram-negative bacteria, attributed to silver's interaction with bacterial cell membranes. This property is crucial for applications in water and air purification, highlighting silver telluride's potential in environmental and healthcare sectors (Sharma, Yngard, & Lin, 2009).
Scientific Research Applications
Mineralogy and Ore Processing : Silver telluride minerals are a major component in various gold deposits. Studies have explored their formation, structure, and the role of hydrothermal fluids in their transformation. This is crucial for understanding and processing these ore types (Zhao & Pring, 2019); (Cook, Ciobanu, Spry, & Voudouris, 2009).
Materials Science and Nanotechnology : Research has shown that silver tellurides have applications in infrared detection, imaging, sensors, memory devices, and optics. Techniques like laser ablation synthesis have been used to generate new silver telluride clusters, opening avenues for high-tech material development (Mawale, Amato, Alberti, & Havel, 2014).
Electronic and Thermoelectric Applications : Studies on silver telluride focus on its properties like band-gap tuning and magnetoresistance, which are important for semiconducting and thermoelectric applications. This includes research on polymorphs of Ag₂Te and their transitions under various conditions (Lee, Rosenbaum, Saboungi, & Schnyders, 2002); (Zhu, Oganov, Feng, Yao, Zhang, Yu, Zhu, Yu, Jin, Dai, Fang, & Zhao, 2016).
Biomedical Research : There's research on the biosynthesis of Zn-doped AgTe for bacterial applications. This is significant in understanding the bioactivity of silver tellurides and their potential in medical technologies (Karunanithy, Banu, Ragamathunnisa, Saravanakkumar, & Ayeshamariam, 2020).
Chemistry and Electrochemistry : Research on the electrochemical behavior of silver telluride contributes to understanding its deposition mechanisms and interactions with various elements. This knowledge is essential for applications in metallurgy and refining processes (Traore, Modolo, & Vittori, 1988); (González-Ibarra, Nava-Alonso, & Uribe-Salas, 2017).
Data Storage Technologies : Silver telluride nanowires have been developed for use as data storage devices. Their electrical bistability at low voltages makes them suitable for memory elements in technology (Batabyal & Vittal, 2008).
Safety And Hazards
properties
InChI |
InChI=1S/2Ag.Te |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRXWPCFZBSHSAU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ag].[Ag].[Te] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ag2Te |
Source
|
| Record name | silver(I) telluride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Silver(I)_telluride | |
| Description | Chemical information link to Wikipedia. | |
| Record name | Silver telluride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Silver_telluride | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501045482 |
Source
|
| Record name | Silver telluride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501045482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
343.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Black chunks; Insoluble in water; [Alfa Aesar MSDS] |
Source
|
| Record name | Silver telluride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/17326 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Silver telluride | |
CAS RN |
12002-99-2 |
Source
|
| Record name | Silver telluride (Ag2Te) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12002-99-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Silver telluride (Ag2Te) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012002992 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Silver telluride (Ag2Te) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Silver telluride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501045482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Disilver telluride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.277 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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